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Compound of Interest

Compound Name: Uzansertib

Cat. No.: B10819291 Get Quote

Essential Safety and Handling Guide for
Uzansertib
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of

Uzansertib (also known as INCB053914), a potent, ATP-competitive pan-PIM kinase inhibitor.

The following procedures are designed to ensure the safety of laboratory personnel and to

provide a clear operational plan for the use of this compound in a research setting.

Personal Protective Equipment (PPE)
Given that Uzansertib is a potent kinase inhibitor used in cancer research, it should be

handled as a hazardous compound. The following personal protective equipment is mandatory

to prevent skin contact, inhalation, and ingestion.
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PPE Category Item Specifications

Hand Protection Nitrile Gloves

Two pairs of powder-free nitrile

gloves should be worn.[1][2]

The outer glove should be

removed immediately after

handling the compound and

the inner glove upon leaving

the work area.

Body Protection Laboratory Coat

A disposable, solid-front gown

with long sleeves and tight-

fitting cuffs is required.[3]

Eye Protection Safety Goggles

Chemical splash goggles are

mandatory to protect against

accidental splashes.

Respiratory Protection N95 Respirator

An N95 respirator or higher

should be used when handling

the powdered form of

Uzansertib or when there is a

risk of aerosol generation.[1]

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintain the integrity of Uzansertib and

to ensure a safe laboratory environment.

Receiving and Storage
Upon receipt, inspect the container for any damage or leakage.

Uzansertib powder should be stored at -20°C for long-term stability.[4]

Stock solutions, typically prepared in DMSO, should be stored at -80°C.[4]

Preparation of Solutions

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.epcc.edu/Admissions/Orientation/Documents/Hazardous_Materials_and_Wastes.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9900183/
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.epcc.edu/Admissions/Orientation/Documents/Hazardous_Materials_and_Wastes.pdf
https://www.benchchem.com/product/b10819291?utm_src=pdf-body
https://www.benchchem.com/product/b10819291?utm_src=pdf-body
https://www.targetmol.com/compound/uzansertib
https://www.targetmol.com/compound/uzansertib
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10819291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All manipulations of powdered Uzansertib must be conducted in a certified chemical fume

hood or a biological safety cabinet to minimize inhalation risk.

When preparing solutions, use the appropriate solvent (e.g., DMSO) and ensure the final

concentration is suitable for the intended experiment. For in vivo studies in mice, the

concentration of DMSO should generally be kept below 10%.[4]

Spills and Decontamination
In the event of a spill, the area should be immediately secured.

For small spills (<5 mL), trained personnel wearing appropriate PPE should absorb the spill

with an inert material, clean the area with a suitable decontaminating agent, and dispose of

all materials as hazardous waste.[1]

For larger spills, evacuate the area and follow established institutional procedures for

hazardous material spills.[1]

Disposal Plan
All waste materials contaminated with Uzansertib must be treated as hazardous waste.

Waste Type Disposal Procedure

Solid Waste

Contaminated consumables (e.g., pipette tips,

tubes, gloves, gowns) must be placed in a

clearly labeled, sealed hazardous waste

container.

Liquid Waste

Unused solutions and contaminated solvents

should be collected in a designated, sealed

hazardous waste container.

Sharps

Needles and other sharps contaminated with

Uzansertib must be disposed of in a designated

sharps container for hazardous materials.
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All hazardous waste must be disposed of through the institution's environmental health and

safety office, following all local, state, and federal regulations.[1]

PIM Kinase Signaling Pathway
Uzansertib is a pan-inhibitor of PIM kinases (PIM1, PIM2, and PIM3), which are key regulators

of cell survival and proliferation.[4][5] The diagram below illustrates the central role of PIM

kinases in oncogenic signaling pathways.
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Click to download full resolution via product page

Caption: PIM Kinase Signaling Pathway and Inhibition by Uzansertib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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